Cas no 6517-36-8 ( )

• Product Name: &nbsp
• CAS No: 6517-36-8
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 961587
• PubChem ID: 24197267
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 2-(4-bromophenyl)-3-hydroxypropanoate
• DTXSID80983741
• 6517-36-8
• NSC-255999
• NSC255999
• SCHEMBL2139284
• 4-(Propan-2-yl)morpholine--hydrogen chloride (1/1)
•  

• Inchi： 1S/C7H15NO.ClH/c1-7(2)8-3-5-9-6-4-8;/h7H,3-6H2,1-2H3;1H
• InChI Key： DUKPEASMRWHXGI-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC1)C(C)C

Computed Properties

• Exact Mass: 367.07836
• Monoisotopic Mass: 165.092042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5

Experimental Properties

• Density: 0.918
• Boiling Point: 156.3°Cat760mmHg
• Flash Point: 41.7°C
• PSA: 49.77
• LogP: 1.46690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines